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Compound of Interest

Compound Name: Magnesium citrate nonahydrate

Cat. No.: B1146017

Disclaimer: Based on a comprehensive review of available scientific literature, specific research
detailing the application of magnesium citrate nonahydrate in plant nutrition is limited. The
following application notes and protocols are synthesized from general principles of plant
magnesium nutrition, the use of other magnesium salts (e.g., magnesium sulfate, magnesium
nitrate), and the known properties of chelated minerals in agriculture. Magnesium citrate can be
considered a naturally chelated form of magnesium, which may enhance its uptake by plants.
Researchers are encouraged to use the following information as a baseline for developing their
own specific experimental protocols.

Introduction to Magnesium in Plant Nutrition

Magnesium (Mg) is an essential macronutrient for plants, playing a pivotal role in a wide range
of physiological and biochemical processes.[1][2][3][4][5][6][7] It is a central component of the
chlorophyll molecule, making it indispensable for photosynthesis.[1][2][3][5][6][7] Beyond its
role in photosynthesis, magnesium is an activator for numerous enzymes involved in
carbohydrate metabolism and nucleic acid synthesis.[2][5] Magnesium deficiency in plants can
lead to stunted growth, reduced yields, and visual symptoms such as interveinal chlorosis
(yellowing of leaves while the veins remain green), particularly in older leaves.[2][8]

Magnesium Citrate Nonahydrate: Properties and
Potential for Plant Nutrition
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Magnesium citrate nonahydrate (C12H10Mg3014-9H20) is a salt of magnesium and citric acid.
In other fields, such as human nutrition and pharmaceuticals, magnesium citrate is noted for its
high bioavailability.[9][10] The citrate molecule can act as a natural chelating agent, which can
protect the magnesium ion from reacting with other elements in the soil and potentially facilitate
its uptake by the plant's roots or leaves.

However, there is conflicting information regarding the solubility of magnesium citrate
nonahydrate. Some sources describe it as "nearly insoluble in water,” which would limit its use
in hydroponic and foliar applications.[11] Other forms of magnesium citrate are known to be
water-soluble. It is crucial for researchers to verify the solubility of their specific magnesium
citrate nonahydrate product before designing experiments.

Key Properties:

Property Value Reference
Molecular Formula C12H10M@3014-9H20 [12]
Molecular Weight 613.25 g/mol [12]
Appearance White powder [11]

Potential Applications in Plant Nutrition Studies

Magnesium citrate nhonahydrate could theoretically be used in various plant nutrition
applications, provided a soluble form is used for liquid applications.

» Soil Application: As a granular or powdered amendment to soil, particularly in acidic soils
where magnesium availability may be low.

o Foliar Application: As a spray to directly supply magnesium to the leaves for rapid correction
of deficiencies.

e Hydroponic Systems: As a magnesium source in nutrient solutions.

Experimental Protocols (Generalized)
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The following are generalized protocols adapted from studies using other forms of magnesium,
such as magnesium sulfate and chelated magnesium products. These should be optimized for
specific plant species, growth stages, and environmental conditions.

Soil Application Study

This protocol outlines a pot study to evaluate the effect of magnesium citrate nonahydrate on
plant growth in a soil medium.

Objective: To determine the effect of different concentrations of soil-applied magnesium
citrate nonahydrate on the growth, biomass, and nutrient uptake of a model plant (e.g.,
tomato, Solanum lycopersicum).

Materials:
» Magnesium citrate nonahydrate
e Pots (e.g., 5-liter) filled with a magnesium-deficient soil or potting mix
e Seeds of the chosen plant species
o Greenhouse or growth chamber with controlled environment
o Standard NPK fertilizer solution without magnesium
e Deionized water
» Drying oven
¢ Plant tissue analysis equipment
Experimental Design:
e Treatments:
o Control (no magnesium application)

o Magnesium citrate nonahydrate at various rates (e.g., 25, 50, 100, 200 mg Mg per kg of
soil)
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o Positive control: Magnesium sulfate (Epsom salt) at an equivalent Mg concentration.

e Replication: A minimum of 5 replicates per treatment.
e Procedure:
1. Fill pots with the soil medium.

2. Thoroughly mix the specified amount of magnesium citrate nonahydrate or magnesium
sulfate into the soil for each pot.

3. Sow seeds and thin to one plant per pot after germination.
4. Grow plants under controlled conditions (e.g., 25°C day/18°C night, 16-hour photoperiod).

5. Water regularly with deionized water and apply a balanced NPK fertilizer solution (without
Mg) weekly.

6. After a set period (e.g., 6-8 weeks), harvest the plants.

e Data Collection:

[¢]

Plant height and leaf number (weekly).

[¢]

Chlorophyll content (e.g., using a SPAD meter) before harvest.

[e]

Shoot and root fresh and dry weight.

o

Magnesium concentration in leaf tissue.

Workflow for Soil Application Study:
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Caption: Workflow for a soil application study of magnesium citrate.
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Foliar Application Study

This protocol describes an experiment to assess the effectiveness of foliar-applied magnesium
citrate nonahydrate. A highly soluble form of magnesium citrate is required for this application.

Objective: To evaluate the efficacy of foliar-applied magnesium citrate nonahydrate in
correcting magnesium deficiency symptoms and improving the physiological status of plants.

Materials:
e Soluble magnesium citrate nonahydrate
¢ Plants exhibiting signs of magnesium deficiency (e.g., citrus, tomatoes)
e Spray bottles
o Wetting agent (e.g., Tween 20)
e Chlorophyll meter (SPAD)
e Photosynthesis measurement system
Experimental Design:
e Treatments:
o Control (water spray with wetting agent)

o Magnesium citrate nonahydrate solutions at various concentrations (e.g., 0.1%, 0.25%,
0.5% w/v) with a wetting agent.

o Positive control: Magnesium sulfate solution at an equivalent Mg concentration with a
wetting agent.

e Replication: At least 5 plants per treatment.

e Procedure:
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1. Induce magnesium deficiency in a set of plants by growing them in a magnesium-free
nutrient solution or soil.

2. Once deficiency symptoms are visible, apply the foliar treatments.

3. Spray the leaves until runoff, ensuring complete coverage. Apply in the early morning or
late evening to avoid leaf burn.

4. Repeat the application as needed (e.g., every 7-10 days).

o Data Collection:

o

Visual assessment of deficiency symptoms (e.g., on a rating scale).

[¢]

Chlorophyll content (SPAD readings) at regular intervals after application.

o

Photosynthetic rate, stomatal conductance, and transpiration rate.

[e]

Magnesium content in newly developed leaves.

Logical Flow for Foliar Application Study:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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